Cas no 1261900-95-1 (3-(2-Fluoro-5-methoxyphenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2-Fluoro-5-methoxyphenyl)-5-nitrobenzoic acid
• CAS No: 1261900-95-1
• MF: C₁₄H₁₀FNO₅
• MW: 291.231307506561
• MDL: MFCD18320629
• CID: 2762239
• PubChem ID: 53226530
• Update Time: 2025-04-21

3-(2-Fluoro-5-methoxyphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5'-methoxy-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Fluoro-5-methoxyphenyl)-5-nitrobenzoic acid, 95%
• 1261900-95-1
• DTXSID60690148
• 3-(2-FLUORO-5-METHOXYPHENYL)-5-NITROBENZOIC ACID
• MFCD18320629
• 3-(2-Fluoro-5-methoxyphenyl)-5-nitrobenzoic acid

• MDL： MFCD18320629
• Inchi： 1S/C14H10FNO5/c1-21-11-2-3-13(15)12(7-11)8-4-9(14(17)18)6-10(5-8)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： AHXCXJWDPVNICE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 291.054
• Monoisotopic Mass: 291.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives